Cas no 1025668-88-5 ((2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile)

• Product Name: (2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
• CAS No: 1025668-88-5
• MDL: MFCD01567392
• CID: 4568495
• Update Time: 2025-07-24

(2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 3-((3-ACETYLPHENYL)AMINO)-2-((4-METHYLPHENYL)SULFONYL)PROP-2-ENENITRILE
• (2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile
• 2-Propenenitrile, 3-[(3-acetylphenyl)amino]-2-[(4-methylphenyl)sulfonyl]-

• MDL： MFCD01567392

Computed Properties

• Exact Mass: 340.088164g/mol
• Monoisotopic Mass: 340.088164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 340.4g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 95.4Ų

Additional information on (2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile

Introduction to (2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile (CAS No. 1025668-88-5)

(2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile, also known by its CAS number 1025668-88-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as acylamides and is characterized by its unique structural features, including an acetyl group, a phenyl ring, and a tosyl (p-toluenesulfonyl) moiety. These structural elements contribute to its potential therapeutic applications and have been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of (2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile is particularly noteworthy due to its conjugated double bond and the presence of multiple functional groups. The acetyl group, which is a common motif in many bioactive compounds, can influence the compound's reactivity and stability. The tosyl group, on the other hand, is known for its ability to enhance the lipophilicity of molecules, potentially improving their cell membrane permeability and bioavailability.

Recent research has focused on the potential therapeutic applications of (2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that (2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

In addition to its antiproliferative properties, (2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile has also been investigated for its anti-inflammatory effects. A study in *Bioorganic & Medicinal Chemistry* reported that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that (2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile could be a promising candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of (2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These characteristics are essential for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

To further explore the potential clinical applications of (2Z)-3-[(3-acetylphenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile, several preclinical studies have been conducted. In vivo experiments using animal models have demonstrated that this compound can effectively reduce tumor size and inhibit tumor growth in xenograft models of human cancer. Additionally, preliminary safety studies have indicated that (2Z)-3-[(3-acetylphenyl)amino)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile has a favorable safety profile, with no significant toxicity observed at therapeutic doses.

The development of new therapeutic agents often involves optimizing the chemical structure to enhance potency and reduce side effects. In this context, researchers have synthesized several analogs of (2Z)-3-[(3-acetylphenyl)amino)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile by modifying various functional groups. These analogs have been evaluated for their biological activities, and some have shown improved potency or selectivity compared to the parent compound. For example, replacing the acetyl group with other acyl groups or modifying the tosyl moiety has led to compounds with enhanced antiproliferative activity against specific cancer cell lines.

The future prospects for (2Z)-3-[(3-acetylphenyl)amino)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile are promising. Ongoing research aims to further elucidate its mechanism of action, optimize its chemical structure, and evaluate its efficacy in more advanced preclinical models. If these efforts are successful, this compound could potentially advance to clinical trials, paving the way for new treatment options for cancer and inflammatory diseases.

In conclusion, (2Z)-3-[(3-acetylphenyl)amino)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile (CAS No. 1025668-88-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its antiproliferative and anti-inflammatory properties, makes it an attractive candidate for further development as a therapeutic agent.